Cas no 2243510-18-9 (2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride)

• Product Name: 2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride
• CAS No: 2243510-18-9
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5798327
• PubChem ID: 138006583
• Update Time: 2025-10-06

2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride
• 2243510-18-9
• {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanamine hydrochloride
• EN300-6481918
• Z3326216044

• Inchi： 1S/C7H13NO2.ClH/c8-4-7-3-6(9-5-7)1-2-10-7;/h6H,1-5,8H2;1H
• InChI Key： IIYORKPADXMPIT-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CN)CC1CCO2

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride

2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine Hydrochloride: A Comprehensive Overview

2,6-Dioxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride (CAS No: 2243510-18-9) is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its distinctive bicyclo[3.2.1]octane framework, exhibits a range of interesting chemical properties and potential applications in drug discovery and material science.

The bicyclo[3.2.1]octane system is a well-known structure in organic chemistry, characterized by its three rings fused together in a specific arrangement. In the case of 2,6-dioxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride, the presence of oxygen atoms at positions 2 and 6 introduces additional complexity and functionality to the molecule. This oxygen substitution not only alters the electronic properties of the ring system but also opens up new avenues for chemical reactivity and biological activity.

Recent studies have highlighted the potential of bicyclic compounds like 2,6-dioxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride in drug design due to their ability to adopt specific conformations that can interact with biological targets such as enzymes and receptors. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications, as it enhances solubility and stability, making it more suitable for formulation into drug delivery systems.

One of the most promising areas of research involving CAS No 2243510-18-9 is its role in the development of novel therapeutic agents. Scientists have explored its potential as a building block for creating bioactive molecules with specific pharmacological properties. For instance, the methanamine group attached to the bicyclic framework can serve as a site for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity.

Moreover, advancements in computational chemistry have allowed researchers to model the interactions of 2,6-dioxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride with various biological systems at an atomic level. These simulations provide valuable insights into the compound's binding affinity and selectivity, which are critical factors in drug discovery.

In terms of synthesis, the preparation of CAS No 2243510-18-9 involves a multi-step process that typically begins with the formation of the bicyclic core followed by subsequent modifications to introduce functional groups like the methanamine moiety. The use of advanced catalytic techniques and green chemistry principles has made this synthesis more efficient and environmentally friendly.

The application of bicyclic compounds like CAS No 2243510-18-9 extends beyond pharmacology into materials science, where their unique structural properties can be leveraged to create advanced materials with tailored mechanical or electronic characteristics.

In conclusion, CAS No 2243510-18-9, or 2,6-dioxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride, represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new aspects of its chemistry and biology, this compound continues to be a valuable subject for scientific exploration.